Cas no 942590-05-8 (tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate)

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate structure

942590-05-8 structure

Product Name:tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate

CAS No:942590-05-8

MF:C₁₂H₁₃BrN₂O₂

MW:297.147822141647

MDL:MFCD13182500

CID:844631

PubChem ID:57703571

Update Time:2024-10-25

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate
- 1H-Benzimidazole-1-carboxylic acid, 5-bromo-, 1,1-dimethylethyl ester
- TERT-BUTYL 5-BROMO-1H-BENZIMIDAZOLE-1-CARBOXYLATE
- tert-butyl 5-bromobenzimidazole-1-carboxylate
- 1,1-Dimethylethyl 5-bromo-1H-benzimidazole-1-carboxylate
- 5-Bromobenzimidazole-1-carboxylic acid tert-butyl ester
- SCHEMBL559567
- DB-344370
- AS-47324
- CS-0096061
- AKOS016013475
- DTXSID60727625
- TERT-BUTYL 5-BROMO-1,3-BENZODIAZOLE-1-CARBOXYLATE
- (1-Boc)-5-bromo-1H-benzo[d]imidazole
- F13258
- 1H-BenziMidazole-1-carboxylicacid,5-broMo-,1,1-diMethylethylester
- PCGSIEGOWZACDD-UHFFFAOYSA-N
- tert-Butyl5-bromo-1H-benzo[d]imidazole-1-carboxylate
- 942590-05-8
- tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate
- MDL： MFCD13182500
- Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-7-14-9-6-8(13)4-5-10(9)15/h4-7H,1-3H3
- InChI Key： PCGSIEGOWZACDD-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=CC(=CC=2)Br)N=C1)OC(C)(C)C

Computed Properties

Exact Mass: 296.01604g/mol
Monoisotopic Mass: 296.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 379.4±34.0 °C at 760 mmHg
Flash Point: 183.2±25.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A069003192-5g	tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate	942590-05-8	95%	5g	$621.09	2023-08-31
Alichem	A069003192-10g	tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate	942590-05-8	95%	10g	$914.55	2023-08-31
Alichem	A069003192-25g	tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate	942590-05-8	95%	25g	$1420.40	2023-08-31
TRC	T135843-50mg	tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate	942590-05-8		50mg	$ 50.00	2022-06-03
TRC	T135843-100mg	tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate	942590-05-8		100mg	$ 65.00	2022-06-03
TRC	T135843-500mg	tert-Butyl 5-Bromo-1H-benzo[D]imidazole-1-carboxylate	942590-05-8		500mg	$ 160.00	2022-06-03
Apollo Scientific	OR305020-250mg	tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate	942590-05-8	97%	250mg	£88.00	2024-07-20
Apollo Scientific	OR305020-1g	tert-Butyl 5-bromo-1H-benzimidazole-1-carboxylate	942590-05-8	97%	1g	£151.00	2024-07-20
Chemenu	CM155496-250mg	tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate	942590-05-8	95%	250mg	$67	2024-07-19
Chemenu	CM155496-1g	tert-Butyl 5-bromo-1H-benzo[d]imidazole-1-carboxylate	942590-05-8	95%	1g	$134	2024-07-19

tert-Butyl 5-Bromo-1H-benzoDimidazole-1-carboxylate Production Method

Production Method 1

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 0.5 h, rt

Reference

: Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation

Yang, Chengbin ; Xu, Chenyue; Li, Zhipeng; Chen, Yi; Wu, Tianze; et al, European Journal of Medicinal Chemistry, 2021, 223,

Production Method 2

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Discovery and SAR exploration of a novel series of imidazo[4,5-b]pyrazin-2-ones as potent and selective mTOR kinase inhibitors

Mortensen, Deborah S.; Perrin-Ninkovic, Sophie M.; Harris, Roy; Lee, Branden G. S.; Shevlin, Graziella; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(22), 6793-6799

Production Method 3

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; overnight, rt

Reference

: Azabenzimidazoles as fatty acid synthase inhibitors and their preparation and use for the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 4

942590-05-8

Reaction Conditions

Reference

: Preparation of 3-phenylhydantoins as cannabinoid receptor inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

24424-99-5

1810037-62-7

942590-05-8

1006899-77-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Preparation of 3-substituted indole derivatives for the treatment of HIV, depression and obesity

, World Intellectual Property Organization, , ,

Production Method 6

24424-99-5

4887-88-1

942590-05-8

1006899-77-9

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: Preparation of 4-oxoquinolizines as antimicrobials

, World Intellectual Property Organization, , ,

Production Method 7

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 4 h, rt

Reference

: Deazapurines, thienopyrimidines and furopyrimidines as phosphoinositide 3-kinase inhibitors with a zinc binding moiety and their preparation and use in the treatment of diseases

, United States, , ,

Production Method 8

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 4 h, rt

Reference

: Treatment of cancers having k-ras mutations using PI3 kinase and HDAC inhibitors and preparation of bifunctional thienopyrimidine compounds that inhibit both enzymes

, World Intellectual Property Organization, , ,

Production Method 9

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 18 h, 25 °C

Reference

: Heteroaryl compounds, compositions thereof, preparation and methods of treatment therewith

, World Intellectual Property Organization, , ,

Production Method 10

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 16 h, reflux

Reference

: Pyrimidine derivatives that are useful in the treatment of diseases mediated by mTOR and/or PI3K enzyme and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

24424-99-5

4887-88-1

942590-05-8

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 20 h, rt

Reference

: Preparation of substituted (cyclohexylcarbonylamino)thiophenecarboxylic acids as antiviral agents for the treatment of hepatitis C infection

, World Intellectual Property Organization, , ,

Production Method 12

24424-99-5

4887-88-1

942590-05-8

1006899-77-9

Reaction Conditions

1.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; overnight, rt

Reference

: "All-Aqueous" Tandem Boc-Deprotection and Alkylation of N-Boc-benzimidazole Derivatives under Visible Light with Alkyl Aryl Diazoacetates: Application to Site-Selective Insertion of Carbenes into the N-H Bond of Purines

Rath, Suchismita; Mohanty, Biswajit; Sen, Subhabrata, Journal of Organic Chemistry, 2023, 88(2), 1036-1048

Production Method 13

24424-99-5

4887-88-1

942590-05-8

1006899-77-9

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dichloromethane

Reference

: Aminomethylation of Aryl Bromides by Nickel-Catalyzed Electrochemical Redox Neutral Cross Coupling

Ma, Yueyue; Hong, Jufei; Yao, Xiantong; Liu, Chengyu; Zhang, Ling; et al, Organic Letters, 2021, 23(24), 9387-9392

Production Method 14

24424-99-5

4887-88-1

942590-05-8

1006899-77-9

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2 min, rt
1.2 0 °C; 4 h, rt

Reference

: The design and synthesis of 5- and 6-isoxazolylbenzimidazoles as selective inhibitors of the BET bromodomains

Hay, Duncan; Fedorov, Oleg; Filippakopoulos, Panagis; Martin, Sarah; Philpott, Martin; et al, MedChemComm, 2013, 4(1), 140-144